Cas no 1991083-70-5 (5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one)

• Product Name: 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one
• CAS No: 1991083-70-5
• MF: C₁₃H₁₄F₃NO
• MW: 257.251574039459
• CID: 6152033
• PubChem ID: 113730237
• Update Time: 2025-06-10

5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one
• 1991083-70-5
• 5-methyl-5-[2-(trifluoromethyl)phenyl]piperidin-2-one
• EN300-1591710

• Inchi： 1S/C13H14F3NO/c1-12(7-6-11(18)17-8-12)9-4-2-3-5-10(9)13(14,15)16/h2-5H,6-8H2,1H3,(H,17,18)
• InChI Key： CHPJFYJGHRPNSP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C)CNC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 257.10274856g/mol
• Monoisotopic Mass: 257.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one

Introduction to 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one (CAS No. 1991083-70-5)

5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1991083-70-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by its unique structural and functional attributes that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one incorporates a piperidine ring substituted with a methyl group at the 5-position and a trifluoromethyl-substituted phenyl ring at the 2-position. This particular arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its biological activity and potential pharmacological applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in designing novel therapeutic agents. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. These characteristics are highly sought after in the development of small-molecule drugs targeting various diseases, including oncology, neurology, and inflammatory disorders.

In the context of oncology research, compounds with similar structural features have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The combination of the piperidine core with electron-withdrawing groups such as the trifluoromethyl substituent can lead to potent interactions with key protein targets. For instance, studies have demonstrated that derivatives of piperidine-based molecules exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer types.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that can modulate neurotransmitter systems. The piperidine ring is known for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The introduction of substituents like the methyl group can fine-tune pharmacokinetic properties, while the trifluoromethyl group can enhance binding interactions with receptors involved in mood regulation, pain management, and cognitive functions.

One notable area of research involves the use of 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one as a precursor or analog for developing next-generation antipsychotic and antidepressant agents. The structural motif has been found to exhibit properties that could potentially address limitations associated with existing therapies, such as reduced side effect profiles and improved efficacy. Preclinical studies have indicated that derivatives of this compound may interact with serotonin and dopamine receptors in a manner that could offer therapeutic benefits without causing excessive sedation or motor side effects.

The synthesis of 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing related molecules with tailored biological activities.

The pharmacological profile of 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one is further enhanced by its solubility characteristics. The presence of polar functional groups enhances water solubility, which is crucial for drug formulation and bioavailability. Researchers are exploring ways to optimize solubility while maintaining potency through structural modifications or co-administration strategies.

In conclusion, 5-methyl-5-2-(trifluoromethyl)phenylpiperidin-2-one (CAS No. 1991083-70-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological applications. Its incorporation into drug discovery programs holds significant promise for addressing unmet medical needs across multiple therapeutic areas. Continued investigation into this molecule and its derivatives will likely yield valuable insights into developing novel therapeutic agents with improved efficacy and safety profiles.